Samarium-147

• CAS RN: 14392-33-7
• Molecular Formula: Sm
• Molecular Weight: 146.9149 g/mol
• IUPAC Name: samarium-147
• InChI: InChI=1S/Sm/i1-3
• InChI Key: KZUNJOHGWZRPMI-OIOBTWANSA-N
• Isomeric SMILES: [147Sm]
• SMILES: [Sm]
• synonyms: 147Sm radioisotope; Samarium-147; Sm-147 radioisotope

Description

Samarium-147 is a radioactive isotope that has a half-life of 106 days. It is a rare earth element that is used in various fields such as nuclear medicine, environmental monitoring, and scientific research. In

Mechanism Of Action

Samarium-147 emits beta particles and gamma rays as it decays. The beta particles have a short range and are absorbed by the surrounding tissue, while the gamma rays have a longer range and can penetrate deeper into the tissue. The radiation emitted by Samarium-147 is used to destroy cancer cells in neutron capture therapy.

Biochemical And Physiological Effects

Samarium-147 has no known biochemical or physiological effects on the human body. However, the radiation emitted by Samarium-147 can cause damage to the surrounding tissue if not used properly.

Advantages And Limitations For Lab Experiments

Samarium-147 has several advantages for lab experiments. It has a long half-life, which allows for experiments to be conducted over an extended period. Additionally, it emits both beta particles and gamma rays, making it useful for a wide range of experiments. However, the radiation emitted by Samarium-147 can be dangerous if not handled properly, and the cost of producing and handling it can be high.

Future Directions

There are several future directions for Samarium-147 research. One area of interest is the development of new methods for producing and purifying Samarium-147, which could reduce the cost and increase the availability of the isotope. Additionally, there is ongoing research into the use of Samarium-147 in the treatment of other types of cancer, as well as its potential use in environmental monitoring and nuclear waste management.
Conclusion:
Samarium-147 is a valuable isotope that has numerous applications in scientific research, particularly in the field of nuclear physics. Its long half-life, ability to emit both beta particles and gamma rays, and usefulness in neutron capture therapy make it a valuable tool for researchers. However, the radiation emitted by Samarium-147 can be dangerous if not handled properly, and the cost of producing and handling it can be high. Ongoing research into the production, purification, and application of Samarium-147 will continue to expand our understanding of this important isotope.

Synthesis Methods

Samarium-147 is produced by neutron activation of natural Samarium-144. The process involves exposing Samarium-144 to a neutron flux, which causes it to undergo a nuclear reaction, resulting in the formation of Samarium-147. The resulting Samarium-147 is then purified using chemical methods to remove any impurities.

Scientific Research Applications

Samarium-147 has been widely used in scientific research, particularly in the field of nuclear physics. It is used as a tracer in various experiments to study the behavior of materials under extreme conditions. Additionally, it is also used in neutron capture therapy, a type of cancer treatment that involves the use of neutron radiation to destroy cancer cells.